Cas no 83369-34-0 (2-Thiabicyclo[2.2.1]heptan-3-one, oxime)

• Product name: 2-Thiabicyclo[2.2.1]heptan-3-one, oxime
• CAS No: 83369-34-0
• MF: C₆H₉NOS
• MW: 143.20676
• CID: 671959
• PubChem ID: 71415463

2-Thiabicyclo[2.2.1]heptan-3-one, oxime Chemical and Physical Properties

Names and Identifiers

• 2-Thiabicyclo[2.2.1]heptan-3-one, oxime
• N-(3-thiabicyclo[2.2.1]heptan-2-ylidene)hydroxylamine
• 83369-34-0
• N-2-Thiabicyclo[2.2.1]heptan-3-ylidenehydroxylamine
• 2-thiabicyclo[2.2.1]heptan-3-one oxime
• DTXSID90834876
• SCHEMBL10981976
• UWSJUHPFMGTAPK-UHFFFAOYSA-N

• Inchi： InChI=1S/C6H9NOS/c8-7-6-4-1-2-5(3-4)9-6/h4-5,8H,1-3H2
• InChI Key： UWSJUHPFMGTAPK-UHFFFAOYSA-N
• SMILES： C1CC2CC1C(=NO)S2

Computed Properties

• Exact Mass: 143.04048508g/mol
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.9Ų
• XLogP3: 1.6